Cas no 1354941-54-0 ((2E)-3-(4-Bromophenyl)-1-(2,4-dimethylphenyl)prop-2-en-1-one)

• Product Name: (2E)-3-(4-Bromophenyl)-1-(2,4-dimethylphenyl)prop-2-en-1-one
• CAS No: 1354941-54-0
• MF: C₁₇H₁₅BrO
• MW: 315.204404115677
• CID: 4696366
• Update Time: 2025-07-25

(2E)-3-(4-Bromophenyl)-1-(2,4-dimethylphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(4-Bromophenyl)-1-(2,4-dimethylphenyl)prop-2-en-1-one

• Inchi： 1S/C17H15BrO/c1-12-3-9-16(13(2)11-12)17(19)10-6-14-4-7-15(18)8-5-14/h3-11H,1-2H3/b10-6+
• InChI Key： NEMQNPHSNWIEEH-UXBLZVDNSA-N
• SMILES： BrC1C=CC(=CC=1)/C=C/C(C1C=CC(C)=CC=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 328
• Topological Polar Surface Area: 17.1

Additional information on (2E)-3-(4-Bromophenyl)-1-(2,4-dimethylphenyl)prop-2-en-1-one

Comprehensive Overview of (2E)-3-(4-Bromophenyl)-1-(2,4-dimethylphenyl)prop-2-en-1-one (CAS No. 1354941-54-0)

(2E)-3-(4-Bromophenyl)-1-(2,4-dimethylphenyl)prop-2-en-1-one, with the CAS number 1354941-54-0, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique α,β-unsaturated ketone structure, is widely studied for its potential applications in drug discovery, photophysical properties, and as a building block for advanced materials. Researchers and industry professionals frequently search for terms like "synthesis of (2E)-3-(4-Bromophenyl)-1-(2,4-dimethylphenyl)prop-2-en-1-one" or "applications of CAS 1354941-54-0," reflecting its growing relevance in scientific communities.

The compound's molecular structure features a bromophenyl group and a dimethylphenyl moiety, which contribute to its distinct chemical behavior. These functional groups make it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of pharmaceuticals and organic electronics. Recent trends in AI-driven drug discovery and green chemistry have further highlighted the importance of such compounds, as they align with the demand for sustainable and efficient synthetic routes. Searches for "eco-friendly synthesis of α,β-unsaturated ketones" or "computational modeling of (2E)-3-(4-Bromophenyl)-1-(2,4-dimethylphenyl)prop-2-en-1-one" underscore this shift in focus.

In addition to its synthetic utility, CAS 1354941-54-0 exhibits intriguing photochemical properties, making it a candidate for applications in optoelectronic devices and sensors. The compound's ability to absorb and emit light in specific wavelengths has been explored in the context of organic light-emitting diodes (OLEDs) and fluorescence probes. This aligns with the increasing interest in "advanced materials for renewable energy" and "smart sensors for environmental monitoring," which are hot topics in both academic and industrial research.

From a pharmacological perspective, (2E)-3-(4-Bromophenyl)-1-(2,4-dimethylphenyl)prop-2-en-1-one has been investigated for its potential bioactive properties. Preliminary studies suggest that it may interact with specific enzymatic pathways, opening doors for its use in targeted therapies. Queries such as "mechanism of action of (2E)-3-(4-Bromophenyl)-1-(2,4-dimethylphenyl)prop-2-en-1-one" or "biological activity of CAS 1354941-54-0" reflect the curiosity surrounding its therapeutic potential.

The compound's stability and solubility profiles are also critical factors for its practical applications. Researchers often seek information on "solubility of (2E)-3-(4-Bromophenyl)-1-(2,4-dimethylphenyl)prop-2-en-1-one in organic solvents" or "storage conditions for CAS 1354941-54-0," emphasizing the need for detailed physicochemical data. These parameters are essential for optimizing its use in laboratory settings and industrial processes.

In summary, (2E)-3-(4-Bromophenyl)-1-(2,4-dimethylphenyl)prop-2-en-1-one (CAS 1354941-54-0) is a versatile compound with broad applications in drug development, material science, and photochemistry. Its unique structural features and functional groups make it a subject of ongoing research, particularly in the context of sustainable chemistry and innovative technologies. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in interdisciplinary studies.